Cas no 2418595-38-5 (rac-(2R,3s,5S)-1,1-difluoro-2-(methoxycarbonyl)spiro2.3hexane-5-carboxylic acid)

• Product Name: rac-(2R,3s,5S)-1,1-difluoro-2-(methoxycarbonyl)spiro2.3hexane-5-carboxylic acid
• CAS No: 2418595-38-5
• MF: C₉H₁₀F₂O₄
• MW: 220.170110225677
• CID: 5668881
• PubChem ID: 154577292
• Update Time: 2025-07-16

rac-(2R,3s,5S)-1,1-difluoro-2-(methoxycarbonyl)spiro2.3hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3r,5R)-1,1-difluoro-2-(methoxycarbonyl)spiro[2.3]hexane-5-carboxylic acid
• rac-(2R,3s,5S)-1,1-difluoro-2-(methoxycarbonyl)spiro[2.3]hexane-5-carboxylic acid
• EN300-26861105
• 2418595-38-5
• (1R)-2,2-Difluoro-1-methoxycarbonylspiro[2.3]hexane-5-carboxylic acid
• EN300-26861107
• rac-(2R,3s,5S)-1,1-difluoro-2-(methoxycarbonyl)spiro2.3hexane-5-carboxylic acid

• Inchi： 1S/C9H10F2O4/c1-15-7(14)5-8(9(5,10)11)2-4(3-8)6(12)13/h4-5H,2-3H2,1H3,(H,12,13)/t4?,5-,8?/m0/s1
• InChI Key： BHFMPNRBPWSNCU-OBTXSVHCSA-N
• SMILES： FC1([C@@H](C(=O)OC)C21CC(C(=O)O)C2)F

Computed Properties

• Exact Mass: 220.05471512g/mol
• Monoisotopic Mass: 220.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.6Ų

Additional information on rac-(2R,3s,5S)-1,1-difluoro-2-(methoxycarbonyl)spiro2.3hexane-5-carboxylic acid

Professional Introduction to rac-(2R,3S,5S)-1,1-difluoro-2-(methoxycarbonyl)spiro2.3hexane-5-carboxylic Acid (CAS No. 2418595-38-5)

Rac-(2R,3S,5S)-1,1-difluoro-2-(methoxycarbonyl)spiro2.3hexane-5-carboxylic acid, a compound with the CAS number 2418595-38-5, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This compound, characterized by its complex spiro structure and fluoro-substituted moiety, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents.

The molecular structure of rac-(2R,3S,5S)-1,1-difluoro-2-(methoxycarbonyl)spiro2.3hexane-5-carboxylic acid is highly intricate, featuring a spiro center that links two six-membered rings. The presence of fluoro substituents at the 1,1-position and a methoxycarbonyl group at the 2-position introduces unique electronic and steric properties that make this compound particularly interesting for medicinal chemistry applications. The stereochemistry at the 2R, 3S, and 5S positions further enhances its complexity and potential for enantioselective synthesis.

In recent years, there has been a growing interest in fluoro-substituted compounds due to their enhanced metabolic stability and improved bioavailability. The fluoro group in rac-(2R,3S,5S)-1,1-difluoro-2-(methoxycarbonyl)spiro2.3hexane-5-carboxylic acid is strategically positioned to influence the electronic distribution of the molecule, which can be leveraged to modulate receptor binding affinity and selectivity. This has opened up new avenues for the design of more effective and targeted pharmaceuticals.

The spiro structure itself is a key feature that contributes to the compound's unique chemical properties. Spiro compounds often exhibit high conformational rigidity, which can be advantageous in drug design as it helps to stabilize the binding of the molecule to its target receptor. Additionally, the spiro center introduces a rigid framework that can be tailored to fit specific biological targets with high precision.

Recent research has highlighted the importance of stereochemistry in drug design, particularly in the development of enantiomerically pure compounds that exhibit improved pharmacological profiles. The stereochemistry of rac-(2R,3S,5S)-1,1-difluoro-2-(methoxycarbonyl)spiro2.3hexane-5-carboxylic acid makes it a valuable scaffold for exploring enantioselective synthesis methods. Techniques such as asymmetric catalysis and chiral resolution have been employed to isolate and purify enantiomerically pure forms of this compound, which are essential for preclinical and clinical studies.

The methoxycarbonyl group at the 2-position of the molecule plays a crucial role in its reactivity and function. This functional group can participate in various chemical transformations, making it a versatile handle for further derivatization. For instance, it can be used to introduce additional substituents or to modify the solubility and pharmacokinetic properties of the compound. These modifications are often necessary to optimize drug candidates for clinical use.

In the context of pharmaceutical research, rac-(2R,3S,5S)-1,1-difluoro-2-(methoxycarbonyl)spiro2.3hexane-5-carboxylic acid has shown promise in several therapeutic areas. Its unique structural features make it a suitable candidate for developing drugs targeting neurological disorders, where precise molecular interactions are critical. Additionally, its potential application in oncology is being explored due to its ability to modulate key biological pathways involved in cancer cell proliferation and survival.

The synthesis of this compound presents both challenges and opportunities for chemists working in medicinal chemistry. The spiro center requires careful control during synthesis to ensure high yield and purity. Advanced synthetic methodologies such as transition metal-catalyzed reactions and organometallic chemistry have been employed to construct this complex framework efficiently. These methods not only enhance the synthetic route but also provide opportunities for scalability and cost-effective production.

The role of computational chemistry in designing and optimizing molecules like rac-(2R,3S,5S)-1,1-difluoro-2-(methoxycarbonyl)spiro2.3hexane-5-carboxylic acid cannot be overstated. Molecular modeling techniques have been instrumental in understanding how structural modifications affect biological activity. By predicting binding affinities and interactions with biological targets, computational studies help guide experimental efforts towards more effective drug candidates.

The future prospects for this compound are promising as ongoing research continues to uncover new applications and optimize its synthetic pathways. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide. As our understanding of molecular interactions grows more sophisticated，so too does our ability to design molecules with tailored pharmacological properties.